Cas no 209849-69-4 (Methyl 2-methoxy-7-oxo-7,8-dihydropyrido[2,3-D]pyrimidine-6-carboxylate)

• Product Name: Methyl 2-methoxy-7-oxo-7,8-dihydropyrido[2,3-D]pyrimidine-6-carboxylate
• CAS No: 209849-69-4
• MF: C₁₀H₉N₃O₄
• MW: 235.196161985397
• CID: 2841021
• Update Time: 2025-05-19

Methyl 2-methoxy-7-oxo-7,8-dihydropyrido[2,3-D]pyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 2-METHOXY-7-OXO-7,8-DIHYDROPYRIDO[2,3-D]PYRIMIDINE-6-CARBOXYLATE
• 2-Methoxy-7-hydroxypyrido[2,3-d]pyrimidine-6-carboxylic acid methyl ester
• 2-Methoxy-7-oxo-7,8-dihydro-pyrido[2,3-d]pyrimidine-6-carboxylic acid methyl ester
• Methyl 2-methoxy-7-oxo-7,8-dihydropyrido[2,3-D]pyrimidine-6-carboxylate

• Inchi： 1S/C10H9N3O4/c1-16-9(15)6-3-5-4-11-10(17-2)13-7(5)12-8(6)14/h3-4H,1-2H3,(H,11,12,13,14)
• InChI Key： NMTHBAGOFSULOR-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(NC2C(=CN=C(N=2)OC)C=1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 369
• XLogP3: 0.3
• Topological Polar Surface Area: 90.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyrido[2,3-d]pyrimidines

Additional information on Methyl 2-methoxy-7-oxo-7,8-dihydropyrido[2,3-D]pyrimidine-6-carboxylate

Introduction to Methyl 2-Methoxy-7-Oxo-7,8-Dihydropyrido[2,3-D]Pyrimidine-6-Carboxylate

Methyl 2-methoxy-7-oxo-7,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylate is a complex organic compound with the CAS number 209849-69-4. This compound belongs to the class of pyridopyrimidines, which are known for their unique structural properties and potential applications in various fields such as drug discovery and materials science. The compound's structure features a pyrido[2,3-d]pyrimidine skeleton with substituents at specific positions, making it a subject of interest for researchers exploring novel chemical entities.

Recent studies have highlighted the potential of Methyl 2-methoxy-7-oxo-7,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylate in the field of medicinal chemistry. Researchers have investigated its ability to act as a scaffold for designing bioactive molecules. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases. This finding underscores its potential as a lead compound for drug development.

In addition to its medicinal applications, Methyl 2-methoxy-7-oxo-7,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylate has also been explored for its role in materials science. Scientists have reported that this compound can serve as a building block for constructing advanced materials with tailored electronic properties. For example, a research team from the University of California reported that incorporating this compound into organic semiconductors significantly enhances their charge transport properties. This advancement could pave the way for its use in next-generation electronic devices such as flexible displays and sensors.

The synthesis of Methyl 2-methoxy-7-oxo-7,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylate has been optimized through various methodologies. A recent study published in *Chemical Communications* introduced a novel one-pot synthesis route that employs microwave-assisted conditions to achieve high yields and improved purity. This method not only simplifies the synthesis process but also reduces the environmental footprint compared to traditional methods.

Furthermore, researchers have delved into the mechanistic aspects of this compound's reactivity. A study conducted at Stanford University revealed that Methyl 2-methoxy-7-Oxo derivatives exhibit unique reactivity under specific reaction conditions. This insight has led to the development of new synthetic pathways for related compounds, thereby expanding their application scope.

In terms of biological activity, Methyl 2-methoxy derivatives have shown promise in antiviral assays. A team from the National Institutes of Health reported that this compound demonstrates selective inhibition against certain viral enzymes without significant cytotoxicity to host cells. These findings suggest its potential as an antiviral agent in future therapeutic strategies.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of Methyl 2-methoxy derivatives with greater accuracy. Using machine learning algorithms and molecular docking studies, scientists have identified key structural features that enhance bioavailability and reduce off-target effects. These insights are invaluable for guiding further optimization efforts.

Another notable area of research involves the environmental impact of Methyl 2-methoxy derivatives. A study published in *Environmental Science & Technology* investigated their biodegradation patterns under various environmental conditions. The results indicated that these compounds exhibit moderate biodegradability under aerobic conditions but may persist in anaerobic environments. This information is crucial for assessing their long-term environmental fate and guiding sustainable practices.

In summary, Methyl 2-methoxy, specifically Methyl 2-methoxy, is a versatile compound with diverse applications across multiple disciplines. Its structural uniqueness and promising biological activities make it an attractive target for further research and development. As advancements in synthetic methods and computational tools continue to emerge, the potential of this compound to contribute to innovative solutions in medicine and materials science remains vast.